Cas no 68123-31-9 (benzofuran-3,6,7-triol triacetate)
68123-31-9 structure
Product Name:benzofuran-3,6,7-triol triacetate
CAS No:68123-31-9
MF:C14H12O7
MW:292.240884780884
CID:968891
PubChem ID:106649
Update Time:2025-04-19
benzofuran-3,6,7-triol triacetate Chemical and Physical Properties
Names and Identifiers
-
- benzofuran-3,6,7-triol triacetate
- 1-benzofuran-3,6,7-triyl triacetate
- 3,6,7-Benzofurantriol, 3,6,7-triacetate
- 3,6,7-Benzofurantriol, triacetate
- 3,6,7-Triacetoxycoumarone
- 68123-31-9
- Benzofuran-3,6,7-triyltriacetate
- NS00059784
- SCHEMBL10883607
- EINECS 268-549-0
- DTXSID10887162
- Benzofuran-3,6,7-triyl triacetate
- YHHAGKFFIBSYDQ-UHFFFAOYSA-N
-
- Inchi: 1S/C14H12O7/c1-7(15)19-11-5-4-10-12(20-8(2)16)6-18-13(10)14(11)21-9(3)17/h4-6H,1-3H3
- InChI Key: YHHAGKFFIBSYDQ-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 346.08994
- Monoisotopic Mass: 292.05830272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92Ų
Experimental Properties
- PSA: 185.73
benzofuran-3,6,7-triol triacetate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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